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Compound of Interest |

Compound Name: BMS-344577
CAS No.: 288079-93-6
Cat. No.: B606227
. J

Executive Safety Summary

BMS-344577, chemically known as Apixaban, is a highly potent, selective inhibitor of Factor
Xa. While it is a life-saving therapeutic in clinical dosage forms (Eliquis®), the pure Active
Pharmaceutical Ingredient (API) presents significant occupational hazards.[1]

The Critical Hazard: BMS-344577 is a potent anticoagulant.[1] Absorption through inhalation or
skin contact can inhibit the body's clotting mechanism, leading to hemorrhage risks. Unlike
standard laboratory reagents, the latency of effect means exposure may not be immediately
apparent.

Operational Classification:

Compound Class: Factor Xa Inhibitor / Anticoagulant.[2]

Occupational Exposure Limit (OEL): ~8.3 pg/m3 (8-hour TWA) [1].[1]

Occupational Exposure Band (OEB): Band 4 (High Potency).[1]

Physical State: White to pale-yellow powder (High dust potential).[1]

Risk Assessment & Engineering Controls
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Before selecting PPE, you must verify your engineering controls.[3] PPE is the last line of
defense, not the first.

. Primary Engineering Required Containment
Operational State
Control Level
Pure Powder Powder Containment Balance ) )
o High (HEPA Filtered Exhaust)
(Weighing/Transfer) Enclosure or Isolator
Stock Solution (>10 mM) Chemical Fume Hood Medium

) ) Standard Benchtop (with
Dilute Assay Solution (<10 uM) Low
absorbent pads)

Scientist's Note: If you are weighing BMS-344577 on an open bench with just an N95 mask, you
are operating outside of safety compliance. The OEL of 8.3 ug/m? is invisible to the naked eye.

Use a balance enclosure.

Personal Protective Equipment (PPE) Matrix

This protocol uses a Double-Barrier System to prevent dermal absorption and inhalation.[1]

A. Respiratory Protection[3][4][5][6]

o Standard Operation (Inside Hood/Enclosure): N95 or P100 disposable respirator (NIOSH-
approved).[1]

e Spill Cleanup / Outside Containment: Powered Air-Purifying Respirator (PAPR) with HEPA
cartridges or Full-Face Elastomeric Respirator with P100 filters.[1]

B. Dermal Protection (The "Double-Glove" Rule)
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Factor Xa inhibitors can be absorbed through the skin, especially when solubilized in organic
solvents like DMSO.

 Inner Glove: Nitrile (minimum 4 mil). Bright color (e.g., orange/purple) to act as a breach
indicator.

e Outer Glove: Extended-cuff Nitrile (minimum 5-6 mil).[1] Overlap with lab coat cuffs.

e Glove Protocol: Change outer gloves immediately after weighing or if splashed.

C. Body & Eye Protection[1][6][7]

e Body: Disposable Tyvek® lab coat or sleeve covers are required for powder handling to
prevent dust accumulation on personal clothing.

o Eyes: Chemical splash goggles (ventless preferred) or safety glasses with side shields plus
a face shield if handling liquid volumes >50 mL.

Visualizing the Safety Logic

The following diagram illustrates the decision-making process for selecting PPE based on the
physical state of BMS-344577.
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Start: Handling BMS-344577

Determine Physical State

Weighing/Transfer }tock Prep

. Concentrated Solution Dilute Assay Solution
Pure Powder / Solid API [ (>10 MM in DMSO) ] (<10 pM)

A

REQ: Balance Enclosure / Isolator REQ: Fume Hood REQ: Standard Bench
PPE: Double Nitrile + Tyvek + N95/P100 PPE: Double Nitrile + Lab Coat + Safety Glasses PPE: Single Nitrile + Lab Coat

Click to download full resolution via product page

Figure 1: Risk-based PPE selection logic for BMS-344577.[1] Note the escalation of controls
for solid powder handling.

Operational Workflow: Step-by-Step
Phase 1: Preparation

Decontaminate: Wipe down the balance enclosure with 70% Ethanol before starting to
ensure a clean surface.

Prepare Solvent: Pre-measure your solvent (e.g., DMSO) so you do not have to handle
solvent bottles while holding the API.

Static Control: Use an anti-static gun or bar inside the enclosure. BMS-344577 powder can
be static and "jump,"” causing invisible contamination.[1]
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Phase 2: Weighing (Critical Risk Point)[1]

o Don PPE: Put on inner gloves, Tyvek sleeves, and outer gloves.
» Transfer: Open the source vial only inside the enclosure.

» Weigh: Use a disposable spatula. Do not return excess powder to the source vial (cross-
contamination risk).

o Seal: Tightly cap the source vial and the destination vial before removing hands from the
enclosure.

Phase 3: Solubilization

e Add solvent (DMSO/Water) immediately to the weighed powder to "wet" it.
¢ Once in solution, the inhalation risk drops significantly, but the permeation risk increases.

e Scientist's Tip: DMSO facilitates the transport of small molecules through skin. If you spill the
DMSO stock solution on your glove, remove the glove immediately. Do not wait.

Phase 4: Waste & Disposal

BMS-344577 must never be poured down the drain.[1] It is a bioactive pharmaceutical

pollutant.

Waste Type Disposal Method

) ) ) ) Incineration Only.[1] Place in yellow
Solid Waste (Vials, Weigh boats, contaminated ) ) )
"Chemo/Trace" waste bin or High-Hazard solid

gloves) )
waste container.
Collect in dedicated "High Potency/Toxic" liquid
Liquid Waste (Stock solutions, cell media) waste carboy. Label clearly: "Contains Apixaban
- Anticoagulant".[1]
Sharps Standard sharps container (Incineration stream).

Emergency Response Protocols
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Scenario A: Powder Spill (Outside Hood)

e Evacuate: Clear the immediate area.

e PPE Upgrade: Don a PAPR or Full-Face Respirator and Tyvek suit.[1]

» Contain: Cover spill with damp paper towels (to prevent dust generation).
o Clean: Wipe from the outside in. Double bag all waste.

 Verify: If available, swab surface for validation (though HPLC is usually required for
detection).

Scenario B: Personnel Exposure

 Inhalation: Move to fresh air immediately. Seek medical attention. Inform the physician of
exposure to a Factor Xa Inhibitor.

o Skin Contact: Wash with soap and copious amounts of water for 15 minutes. Do not use
alcohol (ethanol/IPA) to wash skin, as this may increase absorption of the drug.

o Eye Contact: Flush for 15 minutes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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